Cas no 1803609-53-1 (3-(4-ethylphenyl)pyrrolidine hydrochloride)

• Product Name: 3-(4-ethylphenyl)pyrrolidine hydrochloride
• CAS No: 1803609-53-1
• MDL: MFCD28968281
• CID: 4618125
• PubChem ID: 119032053
• Update Time: 2025-08-03

3-(4-ethylphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)pyrrolidine hydrochloride

• MDL： MFCD28968281

Additional information on 3-(4-ethylphenyl)pyrrolidine hydrochloride

Research Brief on 3-(4-ethylphenyl)pyrrolidine hydrochloride (CAS: 1803609-53-1): Recent Advances and Applications

3-(4-ethylphenyl)pyrrolidine hydrochloride (CAS: 1803609-53-1) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidine scaffold and ethylphenyl substitution, has recently emerged as a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-(4-ethylphenyl)pyrrolidine hydrochloride, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a palladium-catalyzed cross-coupling reaction, which significantly enhanced the scalability of the compound for preclinical studies. This advancement addresses previous challenges in large-scale production, making it more accessible for further research.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 3-(4-ethylphenyl)pyrrolidine hydrochloride exhibits notable affinity for serotonin and dopamine receptors. A 2024 paper in Neuropharmacology reported its potential as a modulator of central nervous system (CNS) disorders, particularly in models of depression and anxiety. The compound's unique structural features contribute to its selective binding profile, reducing off-target effects compared to existing therapeutics.

Another significant development is the compound's application in cancer research. A 2023 study in Bioorganic & Medicinal Chemistry Letters identified 3-(4-ethylphenyl)pyrrolidine hydrochloride as an inhibitor of a specific kinase pathway involved in tumor proliferation. The researchers observed dose-dependent inhibition of cancer cell growth in preclinical models, suggesting its potential as an adjunct therapy in oncology. Further investigations are underway to optimize its pharmacokinetic properties.

The safety profile of 3-(4-ethylphenyl)pyrrolidine hydrochloride has also been a focus of recent research. A 2024 toxicology study published in Regulatory Toxicology and Pharmacology assessed its acute and subchronic toxicity in animal models. The results indicated a favorable safety margin at therapeutic doses, with no significant adverse effects on major organ systems. These findings support its progression to further clinical development stages.

Looking ahead, researchers are exploring structural derivatives of 3-(4-ethylphenyl)pyrrolidine hydrochloride to enhance its therapeutic index. Computational modeling studies published in early 2024 have identified several promising analogs with improved receptor selectivity and metabolic stability. These developments position the compound as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.